Cas no 1169991-59-6 (1-(4-fluorophenyl)methyl-3-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea)

• Product Name: 1-(4-fluorophenyl)methyl-3-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea
• CAS No: 1169991-59-6
• MF: C₁₇H₁₆FN₃O₂
• MW: 313.326247215271
• CID: 6057473
• PubChem ID: 30375725
• Update Time: 2025-10-28

1-(4-fluorophenyl)methyl-3-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)methyl-3-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea
• 1169991-59-6
• CCG-321937
• 1-(4-fluorobenzyl)-3-(1-methyl-2-oxoindolin-5-yl)urea
• AKOS024513167
• 1-[(4-fluorophenyl)methyl]-3-(1-methyl-2-oxo-3H-indol-5-yl)urea
• SR-01000923190
• SR-01000923190-1
• F5539-0064
• 1-[(4-fluorophenyl)methyl]-3-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea

• Inchi： 1S/C17H16FN3O2/c1-21-15-7-6-14(8-12(15)9-16(21)22)20-17(23)19-10-11-2-4-13(18)5-3-11/h2-8H,9-10H2,1H3,(H2,19,20,23)
• InChI Key： DLRGOSSSKFDPSK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(NC1C=CC2=C(C=1)CC(N2C)=O)=O

Computed Properties

• Exact Mass: 313.12265492g/mol
• Monoisotopic Mass: 313.12265492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.4Ų

Additional information on 1-(4-fluorophenyl)methyl-3-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea

Introduction to 1-(4-fluorophenyl)methyl-3-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea (CAS No. 1169991-59-6)

The compound 1-(4-fluorophenyl)methyl-3-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea, identified by its CAS number 1169991-59-6, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its structural complexity and its potential applications in the development of novel therapeutic agents. The presence of a fluorophenyl moiety and an indole scaffold suggests a rich pharmacophoric profile, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design. The fluorine atom at the para position of the phenyl ring in this compound can enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. These attributes are particularly valuable in the quest to develop more effective and durable medications. The indole core, a well-known scaffold in medicinal chemistry, is associated with a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects.

The urea functional group in 1-(4-fluorophenyl)methyl-3-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea adds another layer of complexity and potential functionality. Urea-based compounds have been extensively studied for their ability to form hydrogen bonds, which can be crucial for interactions with biological targets. This feature makes the compound a versatile tool for drug discovery, particularly in the design of enzyme inhibitors and receptor modulators.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential in addressing various therapeutic challenges. The indole moiety, in particular, has been implicated in numerous drug candidates that target central nervous system disorders, such as depression and neurodegenerative diseases. The structural features of this compound may facilitate interactions with specific neurotransmitter receptors or enzymes involved in these conditions.

Moreover, the fluorophenyl group introduces a level of electronic and steric modulation that can fine-tune the biological activity of the molecule. Fluorine substitution can alter lipophilicity, solubility, and binding affinity, all of which are critical factors in drug development. By leveraging these properties, researchers aim to optimize the compound's pharmacological profile for maximum therapeutic efficacy.

One of the most exciting aspects of this compound is its potential as a lead structure for further derivatization. Medicinal chemists often use such scaffolds as starting points to generate libraries of analogs with varying substituents. This approach allows for systematic exploration of structure-activity relationships (SAR), enabling the identification of more potent and selective drug candidates. The combination of a fluorophenyl group and an indole core provides a rich foundation for such explorations.

Recent advancements in computational chemistry have also facilitated the study of this compound. Molecular modeling techniques can predict how 1-(4-fluorophenyl)methyl-3-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea interacts with biological targets at the atomic level. These insights can guide experimental design and help prioritize which analogs are most likely to exhibit desirable biological activities. Such integrative approaches are becoming increasingly important in modern drug discovery pipelines.

The synthesis of this compound represents another triumph in synthetic organic chemistry. The multi-step process involves careful manipulation of both aromatic and heterocyclic systems, showcasing the ingenuity required to construct complex molecular architectures. Achieving high yields and purity is essential for subsequent biological testing, underscoring the importance of robust synthetic methodologies.

In conclusion, 1-(4-fluorophenyl)methyl-3-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)urea (CAS No. 1169991-59-6) is a promising candidate for further pharmaceutical development. Its unique structural features—comprising a fluorophenyl group and an indole scaffold—offer numerous possibilities for therapeutic intervention. As research continues to uncover new applications and refine synthetic strategies, this compound is poised to make significant contributions to medicinal chemistry and drug discovery.